Cas no 82935-36-2 (2,6-diethoxybenzoic acid)

• Product Name: 2,6-diethoxybenzoic acid
• CAS No: 82935-36-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD00156982
• CID: 708646
• PubChem ID: 3431853
• Update Time: 2025-08-05

2,6-diethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,6-diethoxy-
• 2,6-DIETHOXY BENZOIC ACID
• Benzoic acid,2,6-diethoxy
• 2,6-diethoxybenzoic acid
• SCHEMBL1672245
• TS-00424
• EN300-9427202
• 2,6-Diethoxybenzoic acid, 97%
• AKOS000298679
• XUIVSLVJEQVKLB-UHFFFAOYSA-N
• 82935-36-2
• MFCD00156982
• CS-0330977
• DTXSID40392416
• 2 6-Diethoxybenzoic acid 97
• 2,6-Diethoxybenzoicacid

• MDL： MFCD00156982
• Inchi： 1S/C11H14O4/c1-3-14-8-6-5-7-9(15-4-2)10(8)11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： XUIVSLVJEQVKLB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1C(=O)O)OCC

Computed Properties

• Exact Mass: 210.08900
• Monoisotopic Mass: 210.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Color/Form: solid
• Density: 1.148
• Melting Point: 131-135 °C (lit.)
• Boiling Point: 340°C at 760 mmHg
• Flash Point: 130.1°C
• Refractive Index: 1.521
• PSA: 55.76000
• LogP: 2.18220
• Solubility: Not determined

2,6-diethoxybenzoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2,6-diethoxybenzoic acid

2,6-Diethoxybenzoic Acid (CAS No. 82935-36-2): A Comprehensive Overview

2,6-Diethoxybenzoic acid is a chemical compound with the CAS registry number 82935-36-2. This compound belongs to the class of benzoic acids, which are widely studied for their diverse applications in chemistry, pharmacology, and materials science. The molecule consists of a benzoic acid backbone with two ethoxy groups attached at the 2 and 6 positions of the benzene ring. This substitution pattern imparts unique chemical and physical properties to the compound, making it a subject of interest in both academic and industrial research.

The synthesis of 2,6-diethoxybenzoic acid can be achieved through various methods, including Friedel-Crafts alkylation followed by oxidation or through the hydrolysis of appropriate esters. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint associated with its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields.

One of the most promising applications of 2,6-diethoxybenzoic acid lies in its potential as a precursor for drug development. The compound's structure allows for further functionalization, enabling the creation of derivatives with enhanced bioactivity. For instance, studies have shown that certain derivatives exhibit potent anti-inflammatory and antioxidant properties, making them valuable candidates for pharmaceutical applications.

In the field of materials science, 2,6-diethoxybenzoic acid has been investigated for its role in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its carboxylic acid group facilitates strong interactions with metal ions, leading to highly porous and stable structures that find applications in gas storage, catalysis, and sensing technologies.

Recent research has also highlighted the importance of 2,6-diethoxybenzoic acid in environmental chemistry. The compound has been studied as a model system for understanding the fate and transport of organic pollutants in aquatic environments. Its biodegradation pathways have been characterized in detail, providing insights into strategies for mitigating pollution caused by similar compounds.

The unique electronic properties of 2,6-diethoxybenzoic acid make it an attractive candidate for use in organic electronics. By incorporating this compound into conjugated systems, researchers have developed materials with improved charge transport properties, paving the way for next-generation electronic devices such as organic photovoltaics and light-emitting diodes (OLEDs).

In conclusion, 2,6-diethoxybenzoic acid (CAS No. 82935-36-2) is a versatile compound with a wide range of applications across multiple disciplines. Its chemical structure lends itself to diverse functionalizations, enabling innovations in drug discovery, materials science, environmental chemistry, and organic electronics. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.